1-(3-Chloropropoxy)-4-fluoro-2-nitrobenzene

• Molecular Formula: C9H9ClFNO3
• Molecular Weight: 233.62 g/mol
• IUPAC Name: 1-(3-chloropropoxy)-4-fluoro-2-nitrobenzene
• InChI: InChI=1S/C9H9ClFNO3/c10-4-1-5-15-9-3-2-7(11)6-8(9)12(13)14/h2-3,6H,1,4-5H2
• InChI Key: YBBDAFZWFWBYDO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)[N+](=O)[O-])OCCCCl

Description

1-(3-Chloropropoxy)-4-fluoro-2-nitrobenzene is a useful research compound. Its molecular formula is C9H9ClFNO3 and its molecular weight is 233.62 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a stirred mixture of 12.6 parts of 3-(4-fluoro-2-nitrophenoxy)propanol, 0.9 parts of N,N-dimethylformamide and 150 parts of trichloromethane were added dropwise 8.36 parts of thionyl chloride and stirring was continued for 1 hour at room temperature. The whole was further stirred and refluxed for 3 hours. The reaction mixture was evaporated under methylbenzene. The residue was stirred in petroleumether. The product was filtered off and dried, yielding 7.41 parts (55%) of 1-(3-chloropropoxy)-4-fluoro-2-nitrobenzene; mp. 143.3° C. (intermediate 25).